Cas no 40737-22-2 ( )

• Product Name: &nbsp
• CAS No: 40737-22-2
• MF: C₂₀H₂₆O₅
• MW: 346.417446613312
• CID: 926119
• PubChem ID: 181672
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (5,8a-dimethyl-1-methylidene-2,8-dioxo-3a,4,5,5a,9,9a-hexahydroazuleno[6,5-b]furan-9-yl) 3-methylbutanoate
• NSC166127
• NSC-166127
• 4a,8-Dimethyl-3-methylidene-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl 3-methylbutanoate
• DTXSID10961158
• 40737-22-2
•  

• Inchi： 1S/C20H26O5/c1-10(2)8-16(22)25-18-17-12(4)19(23)24-14(17)9-11(3)13-6-7-15(21)20(13,18)5/h6-7,10-11,13-14,17-18H,4,8-9H2,1-3,5H3
• InChI Key： DFICPKHXQKFCSO-UHFFFAOYSA-N
• SMILES： O1C(C(=C)C2C1CC(C)C1C=CC(C1(C)C2OC(CC(C)C)=O)=O)=O

Computed Properties

• Exact Mass: 346.17802393g/mol
• Monoisotopic Mass: 346.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69.7Ų